1-Tosyl-1H-1,2,4-triazole
Overview
Description
1-Tosyl-1H-1,2,4-triazole, also known as Tosyl-triazole, is an organic compound containing a five-membered ring of three nitrogen atoms and two carbon atoms. It is a colorless solid with a melting point of 70-72°C, and is soluble in water and organic solvents. This compound is widely used in organic synthesis, and has been studied for its potential applications in the pharmaceutical and agrochemical industries.
Scientific Research Applications
Pharmaceutical Applications : Triazole derivatives, including 1-Tosyl-1H-1,2,4-triazole, are of great importance for preparing new drugs with diverse biological activities. These compounds have been studied for their potential as anti-inflammatory, antiplatelet, antimicrobial, antimycobacterial, antitumoral, antiviral agents, and for activity against several neglected diseases (Ferreira et al., 2013).
Synthesis of Polysubstituted Compounds : Research has shown that 1-tosyl 1,2,3-triazoles can be used in Rh(II)-catalyzed cycloadditions with 2H-azirines, enabling the efficient synthesis of polysubstituted 3-aminopyrroles and 1,2-dihydropyrazines (Wang, Lei, & Tang, 2015).
Enhancement of Proton Conduction : 1H-1,2,4-triazole has been reported as an active group to enhance proton conduction in liquid electrolytes and polymer electrolyte membranes, showing stability under fuel cell operating conditions (Li et al., 2005).
Supramolecular Interactions : 1,2,3-triazoles, including derivatives of this compound, are utilized in supramolecular and coordination chemistry due to their diverse supramolecular interactions (Schulze & Schubert, 2014).
Antimicrobial Activity : New 1,2,4-triazole-3-thiol metronidazole derivatives have been synthesized and shown to have antiparasitic, antibacterial, and antifungal activity (Saadeh et al., 2010).
Antifungal Activity in Agriculture : Novel 1,2,4-triazole derivatives containing 1,2,3-thiadiazole moieties have been synthesized and shown to have good fungicidal activities against various plant pathogens (Sun et al., 2013).
Energetic Materials : The amination of certain triazoles, such as 1,3,4,5-tetraamino-1,2,4-triazolium cation derivatives, can yield energetic salts with high heats of formation and detonation velocities, useful in materials science (Yocca et al., 2021).
Corrosion Inhibition : Triazole compounds, including this compound, have been studied for their potential in inhibiting copper corrosion, especially in chloride solutions (Li et al., 2018).
Mechanism of Action
Target of Action
1-Tosyl-1H-1,2,4-triazole, also known as 1-(4-Methylphenylsulfonyl)-1,2,4-triazole, is a compound that has been synthesized and studied for its potential biological activities . . Triazole compounds, in general, have been reported to exhibit a wide spectrum of biological properties, including anti-inflammatory, anti-fungal, anti-viral, analgesic, anti-convulsant, anti-parasitic, and anti-depressant activities .
Mode of Action
Triazole compounds are known for their unique structures and properties, which contribute to their biological activities . The structure of this compound exhibits intermolecular hydrogen bonds of the type C–H·O, which may play a role in its interaction with its targets .
Biochemical Pathways
Some triazole derivatives have been reported to inhibit the biosynthesis of strigolactone, a plant hormone, thereby affecting plant growth and development .
Result of Action
Triazole compounds, in general, are known to exhibit a wide range of biological activities, which suggests that they may have diverse molecular and cellular effects .
Action Environment
The synthesis of this compound involves a reaction that is sensitive to temperature, suggesting that environmental conditions may play a role in its stability .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1-Tosyl-1H-1,2,4-triazole is known to interact with various enzymes, proteins, and other biomolecules
Molecular Mechanism
It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
1-(4-methylphenyl)sulfonyl-1,2,4-triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2S/c1-8-2-4-9(5-3-8)15(13,14)12-7-10-6-11-12/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFWABQNSSIQCLB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2C=NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30393134 |
Source
|
| Record name | 1-(4-Methylbenzene-1-sulfonyl)-1H-1,2,4-triazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30393134 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13578-51-3 |
Source
|
| Record name | 1-(4-Methylbenzene-1-sulfonyl)-1H-1,2,4-triazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30393134 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(p-Toluenesulfonyl)-1,2,4-triazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the crystal structure of 1-Tosyl-1H-1,2,4-triazole?
A: this compound crystallizes in the monoclinic crystal system, specifically in the P21/c space group. The unit cell dimensions are as follows: a = 7.541(4)Å, b = 17.958(8)Å, c = 8.091(4)Å, and β = 111.16(4)°. Each unit cell contains four molecules (Z = 4). [] You can find a visual representation of the crystal structure in the cited research paper. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
